Cas no 936098-38-3 (4-CHLORO-2-IODO-BENZENEACETIC ACID)

• Product Name: 4-CHLORO-2-IODO-BENZENEACETIC ACID
• CAS No: 936098-38-3
• MF: C₈H₆ClIO₂
• MW: 296.489513874054
• CID: 1981482
• PubChem ID: 51357402
• Update Time: 2025-05-19

4-CHLORO-2-IODO-BENZENEACETIC ACID Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-2-IODO-BENZENEACETIC ACID
• (4-chloro-2-iodophenyl)acetic acid
• DB-299751
• SCHEMBL3365496
• WS-00636
• 936098-38-3
• D85731
• (4-chloro-2-iodo-phenyl)-acetic acid
• EN300-7864650
• SSZLDVCFUHVOHL-UHFFFAOYSA-N
• 2-(4-chloro-2-iodophenyl)acetic acid

• Inchi： 1S/C8H6ClIO2/c9-6-2-1-5(3-8(11)12)7(10)4-6/h1-2,4H,3H2,(H,11,12)
• InChI Key： SSZLDVCFUHVOHL-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1CC(=O)O)Cl

Computed Properties

• Exact Mass: 295.91
• Monoisotopic Mass: 295.91
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on 4-CHLORO-2-IODO-BENZENEACETIC ACID

Professional Introduction to 4-CHLORO-2-IODO-BENZENEACETIC ACID (CAS No. 936098-38-3)

4-CHLORO-2-IODO-BENZENEACETIC ACID, identified by the Chemical Abstracts Service Number (CAS No.) 936098-38-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and versatile reactivity. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, making it a valuable asset for researchers exploring novel therapeutic agents and crop protection chemicals.

The molecular structure of 4-CHLORO-2-IODO-BENZENEACETIC ACID consists of a benzene ring substituted with both a chloro group at the 4-position and an iodo group at the 2-position, further functionalized with an acetic acid moiety. This specific arrangement of substituents imparts distinct electronic and steric characteristics to the molecule, which are highly influential in determining its chemical behavior and biological activity. The presence of both halogen atoms enhances its utility as a building block in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex molecular frameworks.

In recent years, 4-CHLORO-2-IODO-BENZENEACETIC ACID has been extensively studied for its potential applications in drug discovery. The iodo substituent, in particular, is recognized for its ease of manipulation through palladium-catalyzed reactions, allowing for the introduction of diverse functional groups at other positions on the benzene ring. This flexibility has made it a preferred choice for medicinal chemists seeking to develop novel small-molecule inhibitors targeting various disease pathways.

One of the most compelling aspects of 4-CHLORO-2-IODO-BENZENEACETIC ACID is its role in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The chloro and iodo groups provide multiple points of interaction with transition metals, facilitating the formation of stable complexes that can catalyze the introduction of aryl or heteroaryl groups into the molecule. Such modifications have been shown to enhance binding affinity and selectivity against specific kinases, thereby improving therapeutic efficacy.

Recent advancements in computational chemistry have further highlighted the significance of 4-CHLORO-2-IODO-BENZENEACETIC ACID as a scaffold for drug design. Molecular modeling studies have demonstrated that the compound can be engineered to interact with biological targets through hydrogen bonding, hydrophobic interactions, and π-stacking interactions. These insights have guided researchers in optimizing the structure-activity relationships (SAR) of candidate drug molecules derived from this intermediate.

The agrochemical sector has also benefited from the use of 4-CHLORO-2-IODO-BENZENEACETIC ACID in developing novel pesticides and herbicides. Its structural features enable the synthesis of compounds that exhibit potent activity against resistant plant pathogens while maintaining environmental safety. By leveraging cross-coupling reactions facilitated by this intermediate, chemists have been able to create structurally diverse molecules with improved agronomic profiles.

From a synthetic chemistry perspective, 4-CHLORO-2-IODO-BENZENEACETIC ACID offers an excellent platform for exploring new methodologies and reaction protocols. The combination of chloro and iodo substituents allows for sequential functionalization through metal-catalyzed reactions, enabling the construction of polycyclic aromatic systems with tailored properties. Such methodologies are increasingly important in producing complex natural product analogs and functional materials.

The biocatalytic potential of derivatives derived from 4-CHLORO-2-IODO-BENZENEACETIC ACID has also been explored recently. Enzymatic modifications have been employed to introduce stereocenters or other functional groups with high precision, expanding the library of bioactive molecules accessible through this scaffold. This approach aligns with the growing trend toward green chemistry solutions that minimize waste and improve sustainability in drug synthesis.

In conclusion, 4-CHLORO-2-IODO-BENZENEACETIC ACID (CAS No. 936098-38-3) represents a versatile and valuable intermediate in modern chemical synthesis. Its unique structural features enable diverse applications across pharmaceuticals, agrochemicals, and material science, making it an indispensable tool for researchers seeking to develop innovative solutions to global challenges. As our understanding of molecular interactions continues to evolve, the utility of this compound is expected to expand even further, driving progress in multiple scientific disciplines.